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Comparative MIC₉₀ of Oral Cephalosporins (μg/mL)

Pathogen Cefpodoxime Cefixime Cefuroxime Cefaclor Cefadroxil

Gram-positive Bacteria

Strep. pneumoniae 0.12 [1] - - - -

Strep. pyogenes <0.015 [2] - - - -

Staph. aureus (MSSA) 1 - 4 [1] [3] [2] >8 [2] [4] 1 - 2 [2] - -

Gram-negative Bacteria

Escherichia coli ≤1 [2] - - - -

Klebsiella pneumoniae ≤1 [2] - - - -

Proteus mirabilis ≤1 [2] - - - -

Haemophilus influenzae 0.12 [1] - - - -

Moraxella catarrhalis 1 [1] - - - -
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Pathogen Cefpodoxime Cefixime Cefuroxime Cefaclor Cefadroxil

Other Notable Species

Proteus vulgaris 0.12 [1] - - - -

Serratia marcescens 2 [1] - - - -

Providencia rettgeri 0.015 [1] - - - -

Note: "-" indicates that a specific value was not available in the search results. The provided data focuses on

cefpodoxime, with other agents included where direct comparative data was presented.

Key Comparative Insights from the Data

The MIC₉₀ data reveals several critical distinctions between cefpodoxime and other oral cephalosporins:

Spectrum against Gram-negatives: Cefpodoxime demonstrates generally superior activity to
cefuroxime and is similar to cefixime against most Enterobacteriaceae and fastidious Gram-
negative rods like H. influenzae and M. catarrhalis [2]. It is notably effective against species often

resistant to older oral cephalosporins, such as Proteus vulgaris, Providencia rettgeri, and Serratia
marcescens [1].

Activity against Gram-positives: A key differentiator for cefpodoxime is its reasonable activity
against methicillin-susceptible Staphylococcus aureus (MSSA), with an MIC₉₀ ranging from 1 to

4 μg/mL [1] [3] [2]. In contrast, cefixime has virtually no useful anti-staphylococcal activity (MIC >8
μg/mL) [2] [4]. Cefpodoxime is also highly potent against streptococci, including S. pneumoniae and

S. pyogenes [1] [2].
Stability to Beta-lactamases: Cefpodoxime exhibits stability in the presence of many common
beta-lactamases, including those produced by H. influenzae, M. catarrhalis, and N. gonorrhoeae [5]
[1]. However, like most cephalosporins, its activity can be compromised by high inoculum sizes of

some beta-lactamase-producing Gram-negative bacilli [2].

Overview of Key Experimental Protocols

The comparative data in the table above is derived from standardized microbiological methods. The

following diagram illustrates the general workflow for the broth microdilution method, which is a core
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technique used in these studies.

Start: Inoculum Preparation

Adjust turbidity to
0.5 McFarland standard

Further dilute inoculum
in broth media

Inoculate wells with
standardized bacterial suspension

Prepare serial dilutions
of antibiotics in broth

Incubate plates
(35°C for 16-20 hours)

Measure MIC: Lowest concentration
that inhibits visible growth

Record MIC₉₀: The MIC value that
inhibits 90% of tested isolates

Click to download full resolution via product page

The core methodology shared across several key studies [1] [2] [6] can be summarized as follows:

Method: Broth microdilution is the standard technique used to determine Minimum Inhibitory
Concentrations (MICs) according to guidelines like those from the CLSI (Clinical and Laboratory

Standards Institute).
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Procedure: Researchers prepared two-fold serial dilutions of each antibiotic in a broth medium in a

microtiter plate. The wells were then inoculated with a standardized suspension of the test organism
(typically ~5 x 10⁵ CFU/mL). After incubation (usually 16-20 hours at 35°C), the MIC was recorded as

the lowest concentration of antibiotic that completely prevented visible growth.
Data Analysis: The MIC₉₀ for each antibiotic-bacterium combination was calculated, representing the

minimum concentration required to inhibit 90% of the clinical isolates tested in the study.

Clinical and Pharmacokinetic Context

Pharmacology: Cefpodoxime proxetil is a prodrug that is absorbed and hydrolyzed to its active

form, cefpodoxime [5]. Its absorption is enhanced when taken with food [5].
Tissue Penetration: Studies show cefpodoxime achieves effective concentrations in key sites of

infection, including tonsil tissue, lung tissue, and skin blister fluid, with levels that exceed the MIC₉₀

for common pathogens like S. pneumoniae and H. influenzae for several hours [5].

Clinical Outcomes: While in vitro data is essential, real-world studies have found no statistically
significant difference in clinical failure rates between cefpodoxime and cefuroxime axetil when

treating conditions like acute sinusitis and urinary tract infections [7] [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://accp.confex.com/accp/2012am/webprogram/Paper27950.html
https://www.smolecule.com/products/b523115#cefpodoxime-proxetil-vs-other-oral-cephalosporins-mic90
https://www.smolecule.com/products/b523115#cefpodoxime-proxetil-vs-other-oral-cephalosporins-mic90
https://www.smolecule.com/products/b523115#cefpodoxime-proxetil-vs-other-oral-cephalosporins-mic90
https://www.smolecule.com/products/b523115#cefpodoxime-proxetil-vs-other-oral-cephalosporins-mic90
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s523115?utm_src=pdf-bulk
https://www.smolecule.com/products/s523115?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

